Cas no 741716-20-1 (Benzenamine,4-[(1-ethyl-3-pyrrolidinyl)oxy]-)

Benzenamine,4-[(1-ethyl-3-pyrrolidinyl)oxy]- structure
741716-20-1 structure
Product Name:Benzenamine,4-[(1-ethyl-3-pyrrolidinyl)oxy]-
CAS No:741716-20-1
MF:C12H18N2O
MW:206.284122943878
CID:560291
PubChem ID:22640990
Update Time:2025-04-19

Benzenamine,4-[(1-ethyl-3-pyrrolidinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,4-[(1-ethyl-3-pyrrolidinyl)oxy]-
    • Benzenamine, 4-[(1-ethyl-3-pyrrolidinyl)oxy]- (9CI)
    • 4-(1-ethylpyrrolidin-3-yl)oxyaniline
    • 741716-20-1
    • 4-((1-Ethylpyrrolidin-3-yl)oxy)aniline
    • 4-[(1-Ethylpyrrolidin-3-yl)oxy]aniline
    • SCHEMBL4348402
    • DTXSID00627231
    • A1-05098
    • Inchi: 1S/C12H18N2O/c1-2-14-8-7-12(9-14)15-11-5-3-10(13)4-6-11/h3-6,12H,2,7-9,13H2,1H3
    • InChI Key: XWRKRSUTFXAMKT-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)N)C1CN(CC)CC1

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.5Ų
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